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Compound of Interest

Compound Name: A-1155463

Cat. No.: B8055303 Get Quote

This document provides crucial safety and logistical information for the handling, use, and

disposal of A-1155463, a potent and selective BCL-XL inhibitor. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices and operational efficiency.

Compound Identification and Properties
Identifier Value

IUPAC Name Not available in search results

CAS Number 1235034-55-5[1]

Molecular Formula C₂₈H₃₁N₃O₆·HCl (Hydrochloride salt)

Molecular Weight 542.02 g/mol (Hydrochloride salt)[2]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for A-1155463 was not found, based on its potent

biological activity and handling guidelines for similar research compounds, the following

hazards should be considered. A-1155463 is a physiologically active substance that may

cause adverse effects if not handled properly.

Potential Hazards:
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Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

May cause cancer.

May damage fertility or the unborn child.

Toxic if swallowed.[2]

Very toxic to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

Equipment Specification

Gloves Impervious gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.

First Aid Measures
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Exposure Route Procedure

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.[3]

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Storage and Handling
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage for a stock solution is at -80°C for up to 2 years or -20°C for up to 1

year.[1]

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. All handling of

the solid compound should be performed in a chemical fume hood.[5]

Experimental Protocols and Data
In Vitro Cellular Assays
Cell Viability Assay:

Cells are treated with increasing concentrations of A-1155463.

After 72 hours of incubation, cell viability is assessed using the CellTiter-Glo luminescent cell

viability assay.

Results are normalized to untreated cells.

The EC₅₀ value is calculated using appropriate software (e.g., GraphPad Prism).[6]
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Protein Kᵢ (nM)

BCL-XL <0.01[7]

BCL-2 80[1][8]

BCL-W 19[1][8]

MCL-1 >440[1][8]

In Vivo Studies in Mice
Pharmacokinetic and Pharmacodynamic Studies:

Animal Model: SCID-Beige mice.[9]

Dosing: A single intraperitoneal (IP) dose of 5 mg/kg.[6][9]

Vehicle: 5% DMSO, 10% EtOH, 20% Cremaphor ELP, and 65% D5W.[9]

Pharmacodynamic Endpoint: Platelet counts were measured at various time points post-

dose via retro-orbital bleeds to assess BCL-XL inhibition. A significant drop in platelets was

observed at 6 hours, with recovery to normal levels within 72 hours.[6][9]

Tumor Growth Inhibition Studies:

Animal Model: SCID-Beige mice with H146 small cell lung cancer xenografts.[9]

Dosing: Daily IP administration of 5 mg/kg for 14 days.[6][9]

Outcome: A statistically significant inhibition of tumor growth (44% maximum) was observed.

[6][9]

Disposal Plan
All waste materials contaminated with A-1155463 should be treated as hazardous waste.

Solid Waste: Collect in a designated, sealed container. This includes contaminated gloves,

bench paper, and pipette tips.[10]
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Liquid Waste: Collect in a sealed, leak-proof container. Chemical decontamination with a

suitable disinfectant (e.g., 10% bleach solution for 30 minutes) may be appropriate before

disposal, but compatibility should be verified.[11] Never autoclave bleach-treated liquids.[10]

Sharps: All sharps (needles, scalpels, etc.) must be disposed of in an approved, puncture-

resistant sharps container.[11]

Disposal Route: All hazardous waste must be disposed of through an approved institutional

hazardous waste program.[2]
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Caption: Workflow for handling A-1155463.
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Caption: A-1155463 mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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